| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E940733-10mg |
Ethyl 3-Bromo-4,5-dihydroisoxazole-5-carboxylate |
823787-15-1 | 10mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E940733-50mg |
Ethyl 3-Bromo-4,5-dihydroisoxazole-5-carboxylate |
823787-15-1 | 50mg |
$ 250.00 | 2022-06-05 | ||
| TRC | E940733-100mg |
Ethyl 3-Bromo-4,5-dihydroisoxazole-5-carboxylate |
823787-15-1 | 100mg |
$ 365.00 | 2022-06-05 | ||
| Chemenu | CM322348-1g |
ethyl 3-bromo-4,5-dihydroisoxazole-5-carboxylate |
823787-15-1 | 95% | 1g |
$608 | 2021-08-18 | |
| Chemenu | CM322348-1g |
ethyl 3-bromo-4,5-dihydroisoxazole-5-carboxylate |
823787-15-1 | 95% | 1g |
$*** | 2023-05-29 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD01009-5g |
5-isoxazolecarboxylic acid, 3-bromo-4,5-dihydro-, ethyl ester |
823787-15-1 | 95% | 5g |
$1800 | 2023-09-07 | |
| Enamine | EN300-221313-0.05g |
ethyl 3-bromo-4,5-dihydro-1,2-oxazole-5-carboxylate |
823787-15-1 | 95% | 0.05g |
$140.0 | 2023-09-16 | |
| Enamine | EN300-221313-0.1g |
ethyl 3-bromo-4,5-dihydro-1,2-oxazole-5-carboxylate |
823787-15-1 | 95% | 0.1g |
$208.0 | 2023-09-16 | |
| Enamine | EN300-221313-0.25g |
ethyl 3-bromo-4,5-dihydro-1,2-oxazole-5-carboxylate |
823787-15-1 | 95% | 0.25g |
$297.0 | 2023-09-16 | |
| Enamine | EN300-221313-0.5g |
ethyl 3-bromo-4,5-dihydro-1,2-oxazole-5-carboxylate |
823787-15-1 | 95% | 0.5g |
$467.0 | 2023-09-16 |
Ethyl 3-Bromo-4,5-dihydroisoxazole-5-carboxylate, with the CAS number 823787-15-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The isoxazole ring system is known for its versatility in organic synthesis and its ability to participate in various chemical reactions, making it a valuable building block in drug discovery and material science.
The structure of Ethyl 3-Bromo-4,5-dihydroisoxazole-5-carboxylate consists of an isoxazole ring with a bromine substituent at the 3-position and an ethoxy group attached to the 5-position via a carboxylic acid derivative. This specific substitution pattern provides the compound with unique electronic and steric properties, which are advantageous in both synthetic and biological contexts. Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.
One of the most notable aspects of Ethyl 3-Bromo-4,5-dihydroisoxazole-5-carboxylate is its role in click chemistry reactions. Click chemistry refers to a set of reactions that are efficient, selective, and operationally simple. The bromine substituent in this compound makes it an excellent substrate for nucleophilic substitution reactions, which are fundamental in organic synthesis. For instance, the bromine atom can be replaced with other functional groups such as hydroxyl or amino groups, enabling the construction of more complex molecules with diverse biological activities.
Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Ethyl 3-Bromo-4,5-dihydroisoxazole-5-carboxylate. Quantum mechanical calculations have revealed that the isoxazole ring exhibits significant electron-withdrawing effects due to the presence of oxygen and nitrogen atoms. This electronic environment enhances the electrophilicity of the bromine atom, making it more susceptible to nucleophilic attack. Such findings have been instrumental in designing more efficient synthetic pathways for this compound.
In addition to its synthetic applications, Ethyl 3-Bromo-4,5-dihydroisoxazole-5-carboxylate has shown promise in biological systems. Preclinical studies have demonstrated that this compound exhibits moderate antibacterial activity against gram-positive bacteria. The mechanism of action involves interference with bacterial cell wall synthesis, a pathway that is critical for bacterial survival. These findings suggest that further optimization of this compound could lead to the development of novel antibiotics that address the growing issue of antibiotic resistance.
The synthesis of Ethyl 3-Bromo-4,5-dihydroisoxazole-5-carboxylate typically involves a multi-step process that includes cyclization reactions and functional group transformations. One common approach involves the reaction of an appropriate bromoalkene with a carbonyl compound under acidic conditions to form the isoxazole ring. Subsequent esterification steps are then employed to introduce the ethoxy group at the 5-position. Recent optimizations in these reaction conditions have significantly improved yields and purity levels.
From an environmental perspective, understanding the fate and behavior of Ethyl 3-Bromo-4,5-dihydroisoxazole-5-carboxylate in natural systems is crucial for assessing its potential impact on ecosystems. Studies conducted under simulated environmental conditions indicate that this compound undergoes rapid degradation under UV light exposure due to its conjugated π-system. This property reduces its persistence in aquatic environments and minimizes potential risks to aquatic organisms.
In conclusion, Ethyl 3-Bromo-4,5-dihydroisoxazole-5-carboxylate (CAS No: 823787-15-1) is a versatile compound with significant potential in organic synthesis and drug discovery. Its unique structure enables participation in a wide range of chemical reactions, while its biological activity highlights its role as a promising lead molecule for therapeutic applications. As research continues to uncover new insights into its properties and applications, this compound will undoubtedly remain at the forefront of chemical innovation.
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